Cas no 312692-85-6 (Zinc,(3,4-dichlorophenyl)iodo-)

• Product Name: Zinc,(3,4-dichlorophenyl)iodo-
• CAS No: 312692-85-6
• MF: C₆H₃Cl₂IZn
• MW: 338.307488679886
• MDL: MFCD01319864
• CID: 300816
• PubChem ID: 24873167
• Update Time: 2025-07-14

Zinc,(3,4-dichlorophenyl)iodo- Chemical and Physical Properties

Names and Identifiers

• Zinc,(3,4-dichlorophenyl)iodo-
• 1,2-dichlorobenzene-5-ide,iodozinc(1+)
• 3,4-Dichlorophenylzinc Iodide
• 3,4-Dichlorophenylzinc iodide 0.5 M in Tetrahydrofuran
• 3,4-Dichlorophenylzinc iodide solution
• (3,4-dichlorophenyl)zinc(II) iodide
• AKOS016017884
• 3,4-Dichlorophenylzinc iodide, 0.5M in THF
• 3,4-Dichlorophenylzinc iodide, 0.50 M in THF
• MFCD01319864
• 312692-85-6

• MDL： MFCD01319864
• Inchi： 1S/C6H3Cl2.HI.Zn/c7-5-3-1-2-4-6(5)8;;/h1,3-4H;1H;/q-1;;+2/p-1
• InChI Key： LFGUNQYPHRJOML-UHFFFAOYSA-M
• SMILES： I[Zn+].ClC1=C(C=C[C-]=C1)Cl

Computed Properties

• Exact Mass: 335.79500
• Monoisotopic Mass: 335.79479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Black liquid
• Density: 1.01 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0.00000
• LogP: 3.67680
• Color/Form: 0.5 M in THF
• Solubility: Not determined

Zinc,(3,4-dichlorophenyl)iodo- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16; S26; S28; S33; S36/37; S45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R11; R19; R23/24/25; R36/37/38

Additional information on Zinc,(3,4-dichlorophenyl)iodo-

Introduction to Zinc,(3,4-dichlorophenyl)iodo (CAS No. 312692-85-6)

Zinc,(3,4-dichlorophenyl)iodo, identified by its CAS number 312692-85-6, is a specialized chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of organometallic reagents, characterized by its unique structural and chemical properties that make it invaluable in various synthetic applications.

The molecular structure of Zinc,(3,4-dichlorophenyl)iodo consists of a zinc(II) center coordinated with an iodo substituent and a 3,4-dichlorophenyl group. This arrangement imparts distinct reactivity patterns, making it a versatile intermediate in the synthesis of more complex molecules. The presence of chlorine atoms in the phenyl ring enhances its electrophilic character, facilitating various coupling reactions and transformations.

In recent years, Zinc,(3,4-dichlorophenyl)iodo has been extensively studied for its role in cross-coupling reactions, particularly in the Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active compounds. The compound's ability to act as a zinc source in these reactions has made it a preferred choice for synthetic chemists aiming to achieve high yields and selectivity.

One of the most compelling aspects of Zinc,(3,4-dichlorophenyl)iodo is its application in the development of novel pharmaceuticals. Researchers have leveraged its reactivity to synthesize derivatives with potential therapeutic applications. For instance, studies have shown that modifications of the 3,4-dichlorophenyl moiety can lead to compounds with enhanced binding affinity to specific biological targets. This has opened up new avenues for drug discovery, particularly in the treatment of neurological and inflammatory disorders.

The compound's stability under various reaction conditions has also been a subject of interest. Unlike some other organometallic reagents that require stringent handling protocols, Zinc,(3,4-dichlorophenyl)iodo exhibits remarkable stability in air and moisture, simplifying its handling and storage. This characteristic is particularly advantageous in industrial settings where operational efficiency is paramount.

Recent advancements in computational chemistry have further illuminated the mechanistic aspects of reactions involving Zinc,(3,4-dichlorophenyl)iodo. Molecular modeling studies have provided insights into how the compound interacts with other reactants at the molecular level. These insights have not only refined our understanding of its reactivity but also guided the design of more efficient synthetic routes.

In addition to its synthetic utility, Zinc,(3,4-dichlorophenyl)iodo has found applications in material science. Its ability to participate in polymerization reactions has been explored for the development of novel materials with tailored properties. These materials could potentially find use in electronics, coatings, and advanced composites.

The environmental impact of using Zinc,(3,4-dichlorophenyl)iodo has also been a point of consideration. Efforts have been made to optimize synthetic protocols to minimize waste generation and reduce hazardous byproducts. Green chemistry principles have been integrated into its synthesis and application processes, ensuring that its use aligns with sustainable practices.

The future prospects for Zinc,(3,4-dichlorophenyl)iodo appear promising as research continues to uncover new applications and improve existing ones. Ongoing studies are exploring its potential in catalysis, where it could serve as a cost-effective alternative to more expensive transition metals. Furthermore, its role in developing next-generation pharmaceuticals remains a focal point for many research groups.

In conclusion, Zinc,(3,4-dichlorophenyl)iodo (CAS No. 312692-85-6) stands as a testament to the ingenuity of modern chemical research. Its unique properties and broad applicability make it an indispensable tool for chemists across various disciplines. As we continue to push the boundaries of synthetic chemistry, compounds like this will undoubtedly play a crucial role in shaping the future of science and technology.